Cas no 99979-77-8 (2-Chloro-5-Methoxypyrimidin-4-Amine)

2-Chloro-5-Methoxypyrimidin-4-Amine is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, methoxy, and amine functional groups. This intermediate is valued in pharmaceutical and agrochemical synthesis for its reactivity, particularly in nucleophilic substitution reactions, enabling the introduction of diverse substituents at the 2- and 4-positions. The electron-donating methoxy group enhances stability, while the chloro group offers a versatile handle for further functionalization. Its well-defined structure and purity make it suitable for precision applications in drug discovery and material science. The compound’s balanced reactivity and stability profile facilitate its use in constructing complex molecular architectures.
2-Chloro-5-Methoxypyrimidin-4-Amine structure
99979-77-8 structure
Product Name:2-Chloro-5-Methoxypyrimidin-4-Amine
CAS No:99979-77-8
MF:C5H6ClN3O
MW:159.573639392853
MDL:MFCD17169913
CID:1032406
PubChem ID:56949538
Update Time:2025-06-08

2-Chloro-5-Methoxypyrimidin-4-Amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-methoxypyrimidin-4-amine
    • 2-Chloro-5-Methoxy-4-Pyrimidinamine
    • 2-Chloro-5-Methoxy-pyriMidin-4-ylaMine
    • 4-Amino-2-chloro-5-methoxypyrimidine
    • KSC005Q3H
    • ORUMXWAUZBTDLW-UHFFFAOYSA-N
    • SB16102
    • LS20721
    • 4-Pyrimidinamine, 2-chloro-5-methoxy-
    • AM804639
    • AK122217
    • SY046146
    • ST2416742
    • AB0000395
    • Z2540
    • 2-Chloro-5-Methoxypyrimidin-4-Amine
    • MDL： MFCD17169913
    • Inchi： 1S/C5H6ClN3O/c1-10-3-2-8-5(6)9-4(3)7/h2H,1H3,(H2,7,8,9)
    • InChI Key： ORUMXWAUZBTDLW-UHFFFAOYSA-N
    • SMILES： ClC1=NC=C(C(N)=N1)OC

Computed Properties

  • Exact Mass: 159.02000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Topological Polar Surface Area: 61

Experimental Properties

  • Density: 1.398±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 189-190 ºC (water )
  • Solubility: Slightly soluble (22 g/l) (25 º C),
  • PSA: 61.76000
  • LogP: 0.65090

2-Chloro-5-Methoxypyrimidin-4-Amine Security Information

2-Chloro-5-Methoxypyrimidin-4-Amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-Methoxypyrimidin-4-Amine Pricemore >>

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2-Chloro-5-Methoxypyrimidin-4-Amine Production Method

2-Chloro-5-Methoxypyrimidin-4-Amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:99979-77-8)2-氯-4-氨基-5-甲氧基嘧啶
Order Number:LE26970755
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:99979-77-8)2-氯-4-氨基-5-甲氧基嘧啶
LE26970755
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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